TSLP-IN-11a
Overview
Description
TSLP-IN-11a is a novel human thymic stromal lymphopoietin (TSLP) inhibitor.
Scientific Research Applications
TSLP-IN-11a as a Novel Human TSLP Inhibitor
This compound, identified as a biphenyl flavanone analog, emerges as a novel inhibitor of human Thymic Stromal Lymphopoietin (TSLP). This discovery is significant because TSLP plays a crucial role in the differentiation and proliferation of Th2 cells, which are central to eosinophilic inflammation and various allergic diseases. The inhibition of TSLP signaling pathways by this compound was effectively demonstrated in eosinophil infiltration in mouse models induced by house dust mite and ovalbumin. This positions this compound as a potential candidate for the development of new anti-allergic drugs (Park et al., 2019).
Properties
Molecular Formula |
C21H16O5 |
|---|---|
Molecular Weight |
348.354 |
IUPAC Name |
5,7-Dihydroxy-2-(4'-hydroxy-[1,1'-biphenyl]-3-yl)chroman-4-one |
InChI |
InChI=1S/C21H16O5/c22-15-6-4-12(5-7-15)13-2-1-3-14(8-13)19-11-18(25)21-17(24)9-16(23)10-20(21)26-19/h1-10,19,22-24H,11H2 |
InChI Key |
XBGTVCBGJFLIQZ-UHFFFAOYSA-N |
SMILES |
O=C1CC(C2=CC(C3=CC=C(O)C=C3)=CC=C2)OC4=C1C(O)=CC(O)=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
TSLP-IN-11a |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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